![molecular formula C15H22N2O2 B5055430 4-[(2,2-dimethylpropanoyl)amino]-N-isopropylbenzamide](/img/structure/B5055430.png)
4-[(2,2-dimethylpropanoyl)amino]-N-isopropylbenzamide
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Overview
Description
4-[(2,2-dimethylpropanoyl)amino]-N-isopropylbenzamide is a chemical compound that is commonly used in scientific research. This compound is also known as DIPB or N-Isopropyl-2,2-dimethylbutyramide. It is a white crystalline powder that is soluble in organic solvents such as methanol, ethanol, and acetone.
Mechanism of Action
The mechanism of action of 4-[(2,2-dimethylpropanoyl)amino]-N-isopropylbenzamide is not fully understood. However, it is believed to act as a competitive inhibitor of certain enzymes involved in the metabolism of various compounds.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect the metabolism of various compounds in the body. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs such as caffeine and theophylline.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-[(2,2-dimethylpropanoyl)amino]-N-isopropylbenzamide in lab experiments is its ability to inhibit the activity of specific enzymes. This makes it a useful tool for studying the effects of drugs on these enzymes. However, one limitation of using this compound is that it may not be suitable for all types of experiments.
Future Directions
There are several future directions for research involving 4-[(2,2-dimethylpropanoyl)amino]-N-isopropylbenzamide. One potential area of research is the development of new drugs based on the structure of this compound. Another area of research is the study of its effects on other enzymes involved in drug metabolism. Additionally, further studies could be conducted to determine the optimal conditions for using this compound in lab experiments.
In conclusion, this compound is a useful tool in scientific research for studying the physiological and biochemical effects of various compounds. Its ability to inhibit the activity of specific enzymes makes it a valuable tool for studying the effects of drugs on these enzymes. There are several future directions for research involving this compound, including the development of new drugs and the study of its effects on other enzymes involved in drug metabolism.
Synthesis Methods
The synthesis of 4-[(2,2-dimethylpropanoyl)amino]-N-isopropylbenzamide involves the reaction of N-isopropylaniline with 2,2-dimethylpropanoyl chloride. The reaction takes place in the presence of a base such as triethylamine. The product is then purified by recrystallization from an appropriate solvent.
Scientific Research Applications
4-[(2,2-dimethylpropanoyl)amino]-N-isopropylbenzamide is widely used in scientific research as a tool to study the physiological and biochemical effects of various compounds. It is also used as a reference compound in the development of new drugs.
Properties
IUPAC Name |
4-(2,2-dimethylpropanoylamino)-N-propan-2-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-10(2)16-13(18)11-6-8-12(9-7-11)17-14(19)15(3,4)5/h6-10H,1-5H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJYCRSBCGJBXIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC=C(C=C1)NC(=O)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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